Cas no 1805056-51-2 (4-Fluoropyrimidine-2-carbonitrile)
4-Fluoropyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-4-fluoropyrimidine
- 4-fluoropyrimidine-2-carbonitrile
- 4-Fluoropyrimidine-2-carbonitrile
-
- Inchi: 1S/C5H2FN3/c6-4-1-2-8-5(3-7)9-4/h1-2H
- InChI Key: OSGBSEHXEGKDSA-UHFFFAOYSA-N
- SMILES: FC1C=CN=C(C#N)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- XLogP3: 0.7
- Topological Polar Surface Area: 49.6
4-Fluoropyrimidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001834-500mg |
2-Cyano-4-fluoropyrimidine |
1805056-51-2 | 98% | 500mg |
$581.26 | 2022-04-01 | |
| Alichem | A039001834-1g |
2-Cyano-4-fluoropyrimidine |
1805056-51-2 | 98% | 1g |
$1,079.55 | 2022-04-01 |
4-Fluoropyrimidine-2-carbonitrile Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-Fluoropyrimidine-2-carbonitrile
Market Research and Analysis of 4-Fluoropyrimidine-2-carbonitrile (1805056-51-2) in the Chemical-Biomedical Field
The compound 4-Fluoropyrimidine-2-carbonitrile, identified by the CAS number 1805056-51-2, has emerged as a significant molecule in the chemical-biomedical industry. This compound is gaining attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.
Recent studies have highlighted the role of 4-Fluoropyrimidine-2-carbonitrile as a promising scaffold for the design of bioactive molecules. Its structural features, including the pyrimidine ring and fluorine substitution, contribute to its unique pharmacological properties. These properties include high bioavailability, selectivity for specific molecular targets, and enhanced stability, making it an attractive candidate for preclinical and clinical research.
The global demand for 4-Fluoropyrimidine-2-carbonitrile is driven by its increasing use in academic research and industrial drug development pipelines. Key players in the chemical-biomedical sector are actively exploring its potential as a building block for advanced drug candidates. Market analysis indicates a growing trend toward outsourcing the synthesis and supply of this compound to specialized chemical manufacturers, reflecting the industry's focus on cost efficiency and scalability.
From a market perspective, the supply chain for 4-Fluoropyrimidine-2-carbonitrile is characterized by a competitive landscape with several suppliers offering high-purity grades of this compound. The pricing dynamics are influenced by factors such as production scale, regional demand, and regulatory requirements. Notably, there is a rising demand for this compound in emerging markets due to increased investment in pharmaceutical R&D activities.
In conclusion, 4-Fluoropyrimidine-2-carbonitrile (1805056-51-2) represents a valuable asset in the chemical-biomedical field, with significant implications for drug discovery and development. As research progresses and its therapeutic potential continues to be explored, this compound is expected to play an increasingly important role in addressing unmet medical needs worldwide.
1805056-51-2 (4-Fluoropyrimidine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)